Cas no 491615-11-3 (3-Chloroquinoline-4-carbaldehyde)

• Product Name: 3-Chloroquinoline-4-carbaldehyde
• CAS No: 491615-11-3
• MF: C₁₀H₆ClNO
• MW: 191.613741397858
• CID: 2652674
• PubChem ID: 17974702
• Update Time: 2025-05-19

3-Chloroquinoline-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• DB-105473
• URRIJKPNVGLBAU-UHFFFAOYSA-N
• 3-Chloro-4-quinolinecarboxaldehyde
• SCHEMBL4799927
• 3-chloroquinoline-4-carbaldehyde
• 491615-11-3
• 3-Chloroquinoline-4-carbaldehyde

• Inchi： 1S/C10H6ClNO/c11-9-5-12-10-4-2-1-3-7(10)8(9)6-13/h1-6H
• InChI Key： URRIJKPNVGLBAU-UHFFFAOYSA-N
• SMILES： ClC1=CN=C2C=CC=CC2=C1C=O

Computed Properties

• Exact Mass: 191.0137915Da
• Monoisotopic Mass: 191.0137915Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 30Ų

Additional information on 3-Chloroquinoline-4-carbaldehyde

Professional Introduction to 3-Chloroquinoline-4-carbaldehyde (CAS No. 491615-11-3)

3-Chloroquinoline-4-carbaldehyde is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 491615-11-3, this compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting infectious diseases and cancer therapies. Its unique structural framework, combining a quinoline core with a chloro and aldehyde substituent, makes it an attractive scaffold for further functionalization and drug development.

The chemical structure of 3-Chloroquinoline-4-carbaldehyde features a quinoline ring system substituted at the 3-position with a chlorine atom and at the 4-position with an aldehyde group. This arrangement imparts distinct reactivity, allowing for diverse chemical transformations such as condensation reactions, nucleophilic additions, and cyclizations. These properties have made it a valuable building block in synthetic organic chemistry, enabling the construction of more complex molecules with tailored biological activities.

In recent years, there has been growing interest in quinoline derivatives due to their broad spectrum of pharmacological effects. The presence of the aldehyde group in 3-Chloroquinoline-4-carbaldehyde enhances its potential as a precursor for Schiff base formation, which is a common strategy in medicinal chemistry to generate compounds with enhanced binding affinity to biological targets. Additionally, the chloro substituent at the 3-position can participate in metal coordination or serve as a leaving group in further synthetic steps, providing additional flexibility in drug design.

One of the most compelling aspects of 3-Chloroquinoline-4-carbaldehyde is its application in the development of antimicrobial agents. Quinoline derivatives have a long history of use in treating parasitic infections, with chloroquine being a prominent example. The introduction of chlorine and aldehyde functionalities into the quinoline scaffold has led to the discovery of novel compounds with improved efficacy against resistant strains of pathogens. Recent studies have highlighted the potential of 3-Chloroquinoline-4-carbaldehyde as a precursor for synthesizing next-generation antimalarial and antibacterial drugs, leveraging its ability to modulate essential biological pathways in microorganisms.

The compound's relevance extends beyond infectious disease treatment to include oncology research. Quinoline derivatives have shown promise as kinase inhibitors and anti-cancer agents due to their ability to interfere with critical signaling pathways involved in tumor growth and metastasis. The aldehyde group in 3-Chloroquinoline-4-carbaldehyde provides a handle for further derivatization into more complex molecules that can selectively target cancer cells while minimizing toxicity to healthy tissues. Emerging research indicates that modifications based on this scaffold may lead to breakthroughs in personalized cancer therapy.

Advances in computational chemistry and high-throughput screening have accelerated the discovery process for new drug candidates derived from 3-Chloroquinoline-4-carbaldehyde. Molecular modeling studies suggest that subtle changes in its structure can significantly alter its binding affinity and selectivity for biological targets. These insights are being translated into innovative synthetic strategies that aim to optimize potency while reducing off-target effects. Collaborative efforts between academic researchers and pharmaceutical companies are now focused on harnessing these findings to develop novel therapeutics for unmet medical needs.

The synthesis of 3-Chloroquinoline-4-carbaldehyde itself is an area of active investigation, with researchers exploring efficient and scalable methods to produce this key intermediate. Modern synthetic approaches often involve multi-step sequences starting from readily available precursors, utilizing catalytic processes to enhance yield and purity. Such developments are crucial for ensuring an adequate supply of this compound for drug discovery programs worldwide.

Ethical considerations also play a significant role in the development of new pharmaceuticals derived from 3-Chloroquinoline-4-carbaldehyde. Regulatory agencies require rigorous testing to ensure safety and efficacy before any new drug can reach the market. This includes preclinical studies evaluating toxicity profiles and pharmacokinetic properties, followed by clinical trials to assess therapeutic benefits in human patients. The journey from laboratory discovery to market approval is lengthy but essential for bringing safe and effective treatments to those who need them.

Looking ahead, the future prospects for 3-Chloroquinoline-4-carbaldehyde appear promising, driven by ongoing research into its applications across multiple therapeutic areas. Innovations in synthetic methodologies, combined with advances in biotechnology, are likely to expand its utility further. As our understanding of disease mechanisms deepens, so too will our ability to design molecules like 3-Chloroquinoline-4-carbaldehyde that offer precise targeting and improved outcomes for patients worldwide.